Cas no 2246802-84-4 (1-[2-Methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-3-(propan-2-yl)urea)

1-[2-Methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-3-(propan-2-yl)urea is a boronate ester-functionalized urea derivative with applications in organic synthesis and medicinal chemistry. The tetramethyl-1,3,2-dioxaborolane moiety enhances stability and solubility, making it suitable for Suzuki-Miyaura cross-coupling reactions. The isopropyl urea group contributes to hydrogen-bonding interactions, potentially improving binding affinity in biologically active compounds. This compound is particularly valuable as an intermediate in the synthesis of pharmaceuticals and agrochemicals, where controlled functionalization is required. Its structural features allow for selective modifications, facilitating the development of novel bioactive molecules. The product is typically handled under inert conditions to preserve its reactivity and shelf life.
1-[2-Methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-3-(propan-2-yl)urea structure
2246802-84-4 structure
Product Name:1-[2-Methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-3-(propan-2-yl)urea
CAS No:2246802-84-4
MF:C17H27BN2O3
MW:318.218884706497
MDL:MFCD32206476
CID:4641535
PubChem ID:138991696
Update Time:2025-06-21

1-[2-Methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-3-(propan-2-yl)urea Chemical and Physical Properties

Names and Identifiers

    • 1-[2-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-3-(propan-2-yl)urea
    • 1-[2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-3-(propan-2-yl)urea
    • 1-Isopropyl-3-(2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea
    • AS-73526
    • 2246802-84-4
    • 1-[2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-3-propan-2-ylurea
    • AKOS037647401
    • D93739
    • 1-[2-Methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-3-(propan-2-yl)urea
    • MDL: MFCD32206476
    • Inchi: 1S/C17H27BN2O3/c1-11(2)19-15(21)20-14-9-8-13(10-12(14)3)18-22-16(4,5)17(6,7)23-18/h8-11H,1-7H3,(H2,19,20,21)
    • InChI Key: MKLHYNOHYSTGHI-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC(=C(C)C=2)NC(NC(C)C)=O)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 318.2114729 g/mol
  • Monoisotopic Mass: 318.2114729 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 424
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.6
  • Molecular Weight: 318.2

1-[2-Methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-3-(propan-2-yl)urea Pricemore >>

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Additional information on 1-[2-Methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-3-(propan-2-yl)urea

1-[2-Methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-3-(propan-2-yl)urea: A Comprehensive Overview

The compound 1-[2-Methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-3-(propan-2-yl)urea, identified by the CAS number 2246802-84-4, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in drug development, material synthesis, and catalytic processes. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements related to this compound.

The molecular structure of 1-[2-Methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-3-(propan-2-yl)urea is characterized by a urea functional group attached to a substituted phenyl ring. The phenyl ring is further substituted with a methyl group and a tetramethyl-dioxaborolane moiety. This combination of functional groups imparts the compound with unique electronic and steric properties, making it a valuable substrate for various chemical transformations. Recent studies have highlighted its role in the synthesis of bioactive molecules and advanced materials.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the tetramethyl-dioxaborolane moiety. This is followed by coupling reactions to introduce the urea group and the methyl substituent onto the phenyl ring. Researchers have recently explored more efficient synthetic routes, leveraging modern catalytic systems and green chemistry principles to enhance yield and reduce environmental impact. These advancements have made the compound more accessible for large-scale applications.

In terms of applications, 1-[2-Methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-3-(propan-2-yl)urea has shown promise in drug discovery programs targeting various therapeutic areas. Its ability to act as a versatile building block in medicinal chemistry has been underscored by recent studies published in high-impact journals. Additionally, its use in materials science has expanded due to its compatibility with advanced fabrication techniques such as 3D printing and nanotechnology.

Recent research has also focused on understanding the photophysical properties of this compound. Studies have demonstrated that it exhibits interesting fluorescence behavior under specific conditions, making it a potential candidate for optoelectronic devices. Furthermore, its stability under harsh chemical conditions has been evaluated, revealing its suitability for use in extreme environments.

In conclusion, 1-[2-Methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yli)phenyl]-3-(propan-2-yli)urea (CAS No: 224680284) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.

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